Cas no 1806318-99-9 (Ethyl 4-cyano-3-mercaptopicolinate)

• Product Name: Ethyl 4-cyano-3-mercaptopicolinate
• CAS No: 1806318-99-9
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 4904279
• Update Time: 2025-10-31

Ethyl 4-cyano-3-mercaptopicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-mercaptopicolinate

• Inchi： 1S/C9H8N2O2S/c1-2-13-9(12)7-8(14)6(5-10)3-4-11-7/h3-4,14H,2H2,1H3
• InChI Key： KNNWPGCFMYSBBT-UHFFFAOYSA-N
• SMILES： SC1=C(C#N)C=CN=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 1.3
• Topological Polar Surface Area: 64

Additional information on Ethyl 4-cyano-3-mercaptopicolinate

Ethyl 4-cyano-3-mercaptopicolinate (CAS No. 1806318-99-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-cyano-3-mercaptopicolinate (CAS No. 1806318-99-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications as an intermediate in the synthesis of various bioactive molecules. This compound, characterized by its unique structural features, including a cyano group and a thiol moiety, plays a crucial role in the development of novel therapeutic agents.

The molecular structure of Ethyl 4-cyano-3-mercaptopicolinate consists of a pyridine ring substituted with a cyano group at the 4-position and a thiol group at the 3-position, linked to an ethyl ester. This configuration provides a rich scaffold for further functionalization, making it an invaluable building block in medicinal chemistry. The presence of both electrophilic and nucleophilic sites allows for diverse chemical transformations, enabling chemists to tailor the compound for specific pharmacological targets.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating sulfur-containing heterocycles into drug candidates. The thiol group in Ethyl 4-cyano-3-mercaptopicolinate is particularly noteworthy, as it can participate in various chemical reactions such as nucleophilic substitution, disulfide bond formation, and metal coordination. These properties have made it a popular choice for synthesizing compounds with potential applications in areas such as anti-inflammatory, anti-viral, and anticancer therapies.

One of the most compelling aspects of Ethyl 4-cyano-3-mercaptopicolinate is its utility in the synthesis of thiourea derivatives. Thioureas have long been recognized for their broad spectrum of biological activity and have been investigated extensively for their potential as chemotherapeutic agents. The cyano group in this compound can be readily converted into a thiourea moiety through condensation reactions with isocyanates or carbodiimides. This transformation opens up numerous possibilities for designing molecules with enhanced pharmacological properties.

Recent advancements in computational chemistry have also highlighted the importance of Ethyl 4-cyano-3-mercaptopicolinate as a key intermediate in drug design. Molecular modeling studies have demonstrated that derivatives of this compound can effectively interact with biological targets such as enzymes and receptors. For instance, modifications to the pyridine ring or the ethyl ester group can fine-tune the binding affinity and selectivity of the resulting molecules. These insights have guided researchers in optimizing synthetic routes to produce more potent and selective drug candidates.

The pharmaceutical industry has increasingly recognized the value of intermediates like Ethyl 4-cyano-3-mercaptopicolinate in streamlining drug development pipelines. By leveraging well-characterized building blocks, companies can accelerate the discovery and optimization process, reducing both time-to-market and development costs. This trend underscores the importance of robust supply chains for high-quality intermediates that meet stringent regulatory requirements.

In addition to its role in small-molecule drug synthesis, Ethyl 4-cyano-3-mercaptopicolinate has found applications in materials science and catalysis. The unique electronic properties of its structure make it a candidate for use in organic electronics and sensors. Furthermore, its ability to coordinate with transition metals has led to its investigation as a ligand precursor in catalytic systems designed for cross-coupling reactions and oxidation processes.

The synthesis of Ethyl 4-cyano-3-mercaptopicolinate itself is an intricate process that requires careful control over reaction conditions to ensure high yield and purity. Common synthetic routes involve multi-step organic transformations starting from readily available precursors such as picolinic acid derivatives. Advances in green chemistry principles have also influenced these synthetic strategies, emphasizing solvent efficiency, waste minimization, and energy conservation.

Ongoing research continues to uncover new applications and derivatives of Ethyl 4-cyano-3-mercaptopicolinate. For instance, recent studies have explored its potential use in designing bioconjugates for targeted drug delivery systems. By incorporating this intermediate into polymers or nanoparticles, researchers aim to enhance the therapeutic efficacy of drugs while reducing side effects. These innovations highlight the dynamic nature of pharmaceutical chemistry and the ongoing quest for more effective treatments.

The future prospects for Ethyl 4-cyano-3-mercaptopicolinate are promising, driven by both academic curiosity and industrial demand. As our understanding of molecular interactions deepens, so too will our ability to harness this versatile intermediate for groundbreaking discoveries. Whether it is through novel synthetic methodologies or innovative therapeutic applications, one thing remains certain: compounds like this will continue to play a pivotal role in shaping the future of medicine.